Cas no 2172160-18-6 (2-(3-methanesulfonylpropyl)cyclobutan-1-ol)

• Product Name: 2-(3-methanesulfonylpropyl)cyclobutan-1-ol
• CAS No: 2172160-18-6
• MF: C₈H₁₆O₃S
• MW: 192.275841712952
• CID: 5992391
• PubChem ID: 165607285
• Update Time: 2025-05-19

2-(3-methanesulfonylpropyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methanesulfonylpropyl)cyclobutan-1-ol
• 2172160-18-6
• EN300-1637683

• Inchi： 1S/C8H16O3S/c1-12(10,11)6-2-3-7-4-5-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： MTKOEQJJXCXTNN-UHFFFAOYSA-N
• SMILES： S(C)(CCCC1CCC1O)(=O)=O

Computed Properties

• Exact Mass: 192.08201554g/mol
• Monoisotopic Mass: 192.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(3-methanesulfonylpropyl)cyclobutan-1-ol

2-(3-Methanesulfonylpropyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 2-(3-methanesulfonylpropyl)cyclobutan-1-ol (CAS No. 2172160-18-6) is a unique organic molecule that has garnered attention in recent years due to its potential applications in various fields. This compound is characterized by its cyclobutane ring, which is a four-membered ring structure, and a methanesulfonylpropyl group attached to the second carbon of the ring. The hydroxyl group (-OH) on the first carbon further enhances its functional diversity, making it a versatile molecule for both academic and industrial research.

Recent studies have highlighted the importance of cyclobutane derivatives in drug discovery and material science. The cyclobutane ring, being highly strained, offers unique electronic and steric properties that can be exploited in designing bioactive compounds. For instance, researchers have found that cyclobutane-containing molecules exhibit enhanced binding affinities to certain protein targets, making them promising candidates for therapeutic agents. In the case of 2-(3-methanesulfonylpropyl)cyclobutan-1-ol, the presence of the methanesulfonyl group introduces additional functionality, such as improved solubility and stability, which are critical for drug development.

The synthesis of 2-(3-methanesulfonylpropyl)cyclobutan-1-ol involves a multi-step process that combines organic synthesis techniques. Key steps include the formation of the cyclobutane ring through either thermal or photochemical methods and subsequent functionalization with the methanesulfonylpropyl group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for studying stereochemical effects in biological systems.

From a structural perspective, cyclobutanols like this compound exhibit interesting physical properties due to their ring strain. The molecule's solubility, melting point, and boiling point are significantly influenced by the substituents attached to the cyclobutane ring. For example, the methanesulfonyl group contributes to increased polarity and hydrogen bonding capabilities, which enhance solubility in polar solvents. These properties make 2-(3-methanesulfonylpropyl)cyclobutan-1-ol suitable for use in various chemical reactions and formulations.

In terms of applications, cyclobutane derivatives are being explored in fields such as polymer chemistry, where their strained rings can serve as building blocks for novel materials with unique mechanical properties. Additionally, their potential as intermediates in pharmaceutical synthesis is being actively investigated. The hydroxyl group in this compound allows for further functionalization, enabling researchers to tailor its properties for specific applications.

Recent research has also focused on understanding the reactivity of 2-(3-methanesulfonylpropyl)cyclobutan-1-ol under various reaction conditions. Studies have shown that the molecule can undergo nucleophilic substitution reactions due to the electron-withdrawing effects of the methanesulfonyl group. This makes it a valuable substrate for synthesizing more complex molecules with diverse functionalities.

Moreover, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and reaction pathways, aiding in the design of more efficient synthetic routes and predictive modeling of its behavior in different chemical environments.

In conclusion, 2-(3-methanesulfonylpropyl)cyclobutan-1-ol (CAS No. 2172160-18-6) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.